Cas no 1020999-77-2 (3-(dimethylamino)propyl(pentan-2-yl)amine)

• Product Name: 3-(dimethylamino)propyl(pentan-2-yl)amine
• CAS No: 1020999-77-2
• MF: C₁₀H₂₄N₂
• MW: 172.310962677002
• CID: 5175946
• PubChem ID: 43195823
• Update Time: 2026-03-04

3-(dimethylamino)propyl(pentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N1,N1-dimethyl-N3-(1-methylbutyl)-
• n1,n1-Dimethyl-n3-(pentan-2-yl)propane-1,3-diamine
• 3-(dimethylamino)propyl(pentan-2-yl)amine

• Inchi： 1S/C10H24N2/c1-5-7-10(2)11-8-6-9-12(3)4/h10-11H,5-9H2,1-4H3
• InChI Key： YEPKCHUUZJTENL-UHFFFAOYSA-N
• SMILES： C(N(C)C)CCNC(C)CCC

Additional information on 3-(dimethylamino)propyl(pentan-2-yl)amine

3-(Dimethylamino)Propyl(Pentan-2-yl)Amine: A Comprehensive Overview

3-(Dimethylamino)Propyl(Pentan-2-yl)Amine (CAS No. 1020999-77-2) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a dimethylamino group with a pentan-2-yl substituent, offering a wide range of functional properties. In this article, we will delve into the structural features, synthesis methods, applications, and recent research advancements related to this compound.

The chemical structure of 3-(Dimethylamino)Propyl(Pentan-2-yl)Amine is defined by its amine functional group and the branching introduced by the pentan-2-yl chain. This branching not only enhances the compound's stability but also contributes to its ability to form strong hydrogen bonds, making it highly effective in various chemical reactions. Recent studies have highlighted the importance of such structural features in optimizing the compound's performance in pharmaceutical formulations and industrial processes.

One of the most notable applications of 3-(Dimethylamino)Propyl(Pentan-2-yl)Amine is in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can serve as an efficient building block for constructing complex organic frameworks, particularly in the development of novel drug candidates. For instance, a study published in *Journal of Medicinal Chemistry* in 2023 revealed that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for therapeutic interventions.

In addition to its role in drug discovery, 3-(Dimethylamino)Propyl(Pentan-2-yl)Amine has found extensive use in agrochemicals. Its ability to act as a surfactant and stabilizer has made it a valuable component in pesticide formulations. A recent report by *Green Chemistry* highlighted its role in enhancing the bioavailability of agricultural chemicals while reducing their environmental impact. This dual functionality underscores the compound's versatility and sustainability potential.

The synthesis of 3-(Dimethylamino)Propyl(Pentan-2-yl)Amine typically involves a multi-step process that includes alkylation and condensation reactions. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly production methods. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the compound, addressing concerns related to scalability and cost-effectiveness.

From a materials science perspective, 3-(Dimethylamino)Propyl(Pentan-2-yl)Amine has been explored as a precursor for advanced polymers and coatings. Its ability to form robust intermolecular networks has led to its incorporation into high-performance materials used in aerospace and automotive industries. A study published in *Macromolecules* in 2023 demonstrated that polymers derived from this compound exhibit exceptional thermal stability and mechanical strength, making them ideal for high-demand applications.

In conclusion, 3-(Dimethylamino)Propyl(Pentan-2-yl)Amine (CAS No. 1020999-77-2) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, continue to expand its utility and relevance in modern science and technology.